Cas no 33404-34-1 (D-(+)-Cellotriose)

D-(+)-Cellotriose structure
D-(+)-Cellotriose structure
Product Name:D-(+)-Cellotriose
CAS No:33404-34-1
MF:C18H32O16
MW:504.437088012695
MDL:MFCD00069842
CID:313691
PubChem ID:24892370
Update Time:2025-04-19

D-(+)-Cellotriose Chemical and Physical Properties

Names and Identifiers

    • D-(+)-Cellotriose
    • Cellotriose
    • 4)-O-b-D-glucopyranosyl-(1&reg
    • D-maltotriose
    • Glcβ(1-4)Glcβ(1-4)Glc
    • D-Glucosyl-beta-(1→4)-D-glucosyl-beta-(1→4)-D-glucose
    • D-Cellutriose
    • O-beta-D-Glucopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->4)-D-glucose
    • D-Glucose, O-beta-D-glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-
    • (beta-D-Glc-[1->4])2-D-Glc
    • beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-D-glucose
    • FYGDTMLNYKFZSV-ZWSAEMDYSA-N
    • 9061-30-7
    • 790703C1-D603-49B6-8520-0FD9965B0523
    • W-202365
    • Cellodextrin
    • (beta-D-Glc-[1-->4])2-D-Glc
    • 33404-34-1
    • (3R,4R,5S,6R)-5-((2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4-triol
    • (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • beta-D-glucopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->4)-D-glucopyranose
    • C06219
    • D-Glucose, O-D-glucopyranosyl
    • D-Glucose, O-beta-D-glucopyranosyl
    • C01898
    • D-(+)-Cellotriose, >=93%
    • CHEBI:3528
    • O-beta-D-Glucopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->4)-D-glucose
    • GEO-03839
    • beta-D-Glcp-(1->4)-beta-D-Glcp-(1->4)-D-Glc
    • Cellooligosaccharide
    • CHEBI:3523
    • MFCD00069842
    • 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)tetrahydropyran-3-yl]oxy-tetrahydropyran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
    • SCHEMBL81176
    • d-cellotriose
    • maltotriose
    • maltodextrin
    • alpha-D-Glcp-(1->4)-alpha-D-Glcp-(1->4)-alpha-D-Glcp
    • Amylotriose
    • alpha-maltotriose
    • DA-62620
    • (3R,4R,5S,6R)-5-{[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-6-(hydroxymethyl)oxane-2,3,4-triol
    • MDL: MFCD00069842
    • Inchi: 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16?,17+,18+/m1/s1
    • InChI Key: FYGDTMLNYKFZSV-ZWSAEMDYSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O

Computed Properties

  • Exact Mass: 504.16900
  • Monoisotopic Mass: 504.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 269A^2
  • XLogP3: -6.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 209°C(lit.)
  • Boiling Point: 865.2±65.0 °C at 760 mmHg
  • Flash Point: 477.0±34.3 °C
  • Refractive Index: 1.673
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in water at 50mg/ml /n
  • PSA: 268.68000
  • LogP: -7.57300
  • Sensitiveness: Hygroscopic
  • Solubility: Soluble in water at 50mg/ml/n

D-(+)-Cellotriose Pricemore >>

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